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Organoboron compounds, particularly boronic acids, have seen a surge in interest within
medicinal chemistry over the past two decades.[1][2] Initially overlooked due to perceived
toxicity, this class of compounds is now recognized for its stability, versatile reactivity, and low
toxicity.[1] (2-((2-Methoxyethoxy)methyl)phenyl)boronic acid is a specialized arylboronic
acid derivative. Its unique structure, featuring a methoxyethoxy side chain, offers synthetic
chemists a valuable reagent for introducing a specific phenyl moiety into complex molecular
architectures. The primary utility of this compound lies in its function as a nucleophilic partner in
palladium-catalyzed cross-coupling reactions, most notably the Nobel Prize-winning Suzuki-
Miyaura reaction.[3] This reaction is a cornerstone of modern drug discovery, enabling the
efficient construction of biaryl systems, which are common motifs in many pharmaceutical
agents.

Physicochemical Properties and Specifications

Accurate characterization is the foundation of reproducible science. The key properties of (2-
((2-Methoxyethoxy)methyl)phenyl)boronic acid are summarized below.
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Property Value Source
CAS Number 858126-53-1 [4]
Molecular Formula C10H15BO4 [4]
Molecular Weight 210.04 g/mol [4]
(2-((2-
IUPAC Name Methoxyethoxy)methyl)phenyl)  N/A
boronic acid
Typically a solid (powder or
Appearance ) [5]
crystalline)
Purity >95% (typical) N/A

Storage Conditions

Sealed in a dry environment,
refrigerated (2-8°C)

[4]

SMILES

COCCOCC1=CC=CC=C1B(0)
O

[4]

Synthesis Pathway and Mechanistic Rationale

The synthesis of arylboronic acids is a well-established field. A common and effective method

involves the reaction of an organometallic intermediate (such as an organolithium or Grignard

reagent) with a trialkyl borate ester, followed by acidic hydrolysis.[6][7][8]

Proposed Synthetic Workflow

The synthesis of (2-((2-Methoxyethoxy)methyl)phenyl)boronic acid can be logically

achieved from a suitable ortho-substituted bromobenzene precursor.
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Step 1: Lithiation

E—Bromo—2—(((2—methoxyethoxy)methyl)benzena

n-Buli or t-BuLi
HF, -78°C

! Step 2: Borylation

(Organolithium Intermediatta (Triisopropyl Borate B(O—iPr)s)

Electrophili¢ Trap

Step 3: Hydrolysis

Y

=Goronate Ester Intermediate) [Aqueous Acid (e.g., HCI)]

"/

Prqtonolysi:

\4 A

Gz—((2—Methoxyethoxy)methyl)phenyl)boronic acia

o R1-Pd(Il)Ln-X
Oxidative

Addition
(R*-X)

Transmetalation
(R2-B(OH)2) + Base

Reductive
Elimination
forms R1-R?)

RI-Pd(ll)Ln-R2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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